Cas no 2228914-34-7 (3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine
• CAS No: 2228914-34-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6225008
• PubChem ID: 165865445
• Update Time: 2025-06-22

3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine
• 2228914-34-7
• EN300-1822930

• Inchi： 1S/C12H15NO2/c1-12(7-13-8-12)15-10-2-3-11-9(6-10)4-5-14-11/h2-3,6,13H,4-5,7-8H2,1H3
• InChI Key： NTNUZAMCYYSOOG-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)CCO2)C1(C)CNC1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine

3-(2,3-Dihydro-1-Benzofuran-5-yloxy)-3-Methylazetidine: A Comprehensive Overview

3-(2,3-Dihydro-1-Benzofuran-5-yloxy)-3-methylazetidine (CAS No. 2228914-34-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine.

Chemical Structure and Properties

3-(2,3-Dihydro-1-Benzofuran-5-yloxy)-3-methylazetidine is a small molecule with a molecular formula of C₁₄H₁₇NO₂. The compound features a 2,3-dihydrobenzofuran moiety linked to an azetidine ring through an ether linkage. The presence of the methyl group on the azetidine ring adds steric hindrance and influences the compound's conformational flexibility. These structural elements contribute to the compound's unique chemical and biological properties.

The physical properties of 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine include a melting point of approximately 105°C and a solubility profile that allows for good dissolution in organic solvents such as DMSO and ethanol. The compound is also stable under standard laboratory conditions, making it suitable for various experimental protocols.

Synthesis Methods

The synthesis of 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine has been reported in several studies. One common approach involves the reaction of 5-hydroxy-2,3-dihydrobenzofuran with an appropriate azetidine derivative. The reaction typically proceeds via a nucleophilic substitution mechanism, followed by methylation to introduce the methyl group on the azetidine ring.

A recent study published in the Journal of Organic Chemistry detailed an optimized synthetic route that achieved high yields and purity levels. The researchers utilized a one-pot synthesis method involving the sequential addition of reagents under controlled conditions. This approach not only simplified the synthetic process but also minimized side reactions and impurities.

Biological Activities and Therapeutic Potential

3-(2,3-Dihydro-1-Benzofuran-5-yloxy)-3-methylazetidine has been investigated for its potential therapeutic applications in various disease models. One of the most promising areas of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many approved drugs.

In vitro studies have shown that 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine exhibits potent agonist activity at specific GPCRs, particularly those involved in neurotransmission and neuroprotection. For instance, it has been found to activate serotonin receptors (5-HT receptors), which are implicated in mood disorders such as depression and anxiety.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine in treating these conditions. Preliminary results have been encouraging, with patients showing significant improvements in symptomatology without major adverse effects.

Mechanisms of Action

The mechanisms by which 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine exerts its biological effects are multifaceted. One key mechanism involves its interaction with GPCRs to modulate intracellular signaling pathways. Upon binding to these receptors, the compound triggers a cascade of events that can lead to changes in gene expression, protein phosphorylation, and other cellular processes.

In addition to its direct receptor interactions, 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine has been shown to possess antioxidant properties. This characteristic is particularly relevant in neurodegenerative diseases where oxidative stress plays a significant role. By scavenging free radicals and reducing oxidative damage, the compound may help protect neurons from degeneration.

Clinical Trials and Future Directions

The clinical development of 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine is an ongoing process with several Phase II trials currently underway. These trials aim to further elucidate the compound's safety profile and therapeutic potential in larger patient populations. Early results have been promising, with no major safety concerns reported.

In parallel with clinical trials, researchers are exploring new avenues for optimizing the pharmacokinetic properties of 3-(2,3-dihydro-1-benzofuran-5-yloxy)-3-methylazetidine. Efforts are focused on improving its bioavailability and reducing potential side effects through structural modifications or formulation strategies.

The future prospects for this compound are bright. If clinical trials continue to yield positive outcomes, it could become a valuable addition to the arsenal of treatments for mood disorders and neurodegenerative diseases. Additionally, its unique chemical structure makes it an attractive candidate for further derivatization and exploration in other therapeutic areas.